Cas no 2171909-01-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid
• CAS No: 2171909-01-4
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5992343
• PubChem ID: 165817047
• Update Time: 2025-05-19

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid
• 2171909-01-4
• EN300-1572933
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-16(10-11-25(31)30-19-13-17(26(32)33)12-18(28)14-19)29-27(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-14,16,24H,10-11,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： RKOQQQXGVTZNJY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid (CAS: 2171909-01-4)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid (CAS: 2171909-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorobenzoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions. The incorporation of a fluorine atom in the benzoic acid moiety further enhances the molecule's utility in medicinal chemistry, given fluorine's ability to modulate pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid, with particular emphasis on its role as a building block for peptide-based therapeutics. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's efficacy in enhancing the stability and bioavailability of peptide drugs. The researchers utilized a combination of nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's purity and structural integrity. Additionally, mass spectrometry (MS) analysis revealed its potential for forming stable conjugates with bioactive peptides, thereby improving their therapeutic profiles.

Another groundbreaking study, published in *Bioorganic & Medicinal Chemistry Letters* in early 2024, explored the use of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid in the development of targeted drug delivery systems. The researchers functionalized the compound with a tumor-specific ligand, enabling selective uptake by cancer cells. In vitro assays demonstrated a significant reduction in off-target effects compared to conventional delivery methods. This finding underscores the compound's potential as a versatile scaffold for precision medicine applications.

In addition to its therapeutic applications, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid has also been investigated for its role in chemical biology. A recent preprint on *ChemRxiv* highlighted its use as a fluorescent probe for studying protein-protein interactions. The Fmoc group's inherent fluorescence properties, combined with the fluorobenzoic acid's ability to act as a hydrogen bond donor, make this compound an ideal tool for probing molecular interactions in real time. This dual functionality opens new avenues for understanding complex biological processes at the molecular level.

Despite these promising developments, challenges remain in the large-scale synthesis and commercialization of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization. Researchers are actively exploring greener and more efficient methodologies, such as flow chemistry and enzymatic catalysis, to address these limitations. A 2024 review in *Advanced Synthesis & Catalysis* summarized recent advancements in this area, emphasizing the need for interdisciplinary collaboration to overcome existing hurdles.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid (CAS: 2171909-01-4) represents a promising candidate for a wide range of applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated efficacy in peptide synthesis, drug delivery, and molecular probing, position it as a valuable tool for future scientific and therapeutic endeavors. Continued research and development efforts are expected to further elucidate its potential and address current challenges, paving the way for its broader adoption in the field.